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Compound of Interest

Compound Name: Cholestenone-13C

Cat. No.: B1436304

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Cholestenone-13C, a
13C-labeled derivative of Cholestenone. While the toxicological properties of this compound
have not been exhaustively investigated, the following guidelines are based on available data
for Cholestenone and general principles of laboratory safety for handling research chemicals.
The isotopic labeling is not expected to alter the chemical's hazardous properties.

Hazard Identification and Classification

Cholestenone-13C is classified with potential hazards that necessitate careful handling to
minimize exposure to laboratory personnel and the environment.

GHS Hazard Statements:

» H413: May cause long-lasting harmful effects to aquatic life.[1][2]
Potential Health Effects:

e May be irritating to the mucous membranes and upper respiratory tract.[1]
» Potential for harm through inhalation, ingestion, or skin absorption.[1]

e May cause irritation to the eyes, skin, or respiratory system.[1]
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e The toxicological effects of this product have not been thoroughly studied.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of Cholestenone-13C is crucial for its safe
handling and storage.

Property Value Reference

CAS Number 68165-57-1 [3114]

Not explicitly found for 13C

Molecular Formula variant, C27H440 for [5]
unlabeled
Molecular Weight 385.63 g/mol [41[6]

Solid, white to light yellow
Appearance [7]
crystals or powder

] ] 79 - 82 °C (for unlabeled
Melting Point [8]
Cholestenone)

B Soluble in DMSO. Insoluble in
Solubility ) [41[8]
water.

- Stable under recommended
Stability N [5]
storage conditions.

Toxicological Data

Limited toxicological data is available for Cholestenone. The information below is for the
unlabeled compound and should be considered relevant for the 13C-labeled version.
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Data Point Value Reference

The toxicological properties
Acute Toxicity have not been thoroughly [1]
investigated.[1]

] o Not listed by IARC, NTP, or
Carcinogenicity _ [2]
OSHA as a carcinogen.[2]

Toxic to rats at doses of 700-
Specific Organ Toxicity 1,000 mg/kg per day, affecting [51[7]
the adrenal gland.[5][7]

Handling and Storage

Proper handling and storage are paramount to ensure the safety of personnel and the integrity
of the compound.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid prolonged or repeated exposure.[1][2]

Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]
Storage:

o Store in a tightly sealed container.[1][4]

o Recommended storage temperatures:

o -20°C for up to 2 years (as a powder).[4][6]

o -80°C for up to 6 months (in solution).[3][4][6]
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 Allow the product to equilibrate to room temperature for at least one hour before opening the
vial.[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Cholestenone-13C.

PPE Specification Reference

] Safety glasses with side
Eye Protection ) [1109]
shields or goggles.

] Compatible chemical-resistant
Hand Protection [1109]
gloves.

Lab coat and appropriate
Skin and Body Protection protective clothing to prevent [1109]

skin exposure.

A NIOSH-approved respirator
] ] should be used if ventilation is
Respiratory Protection ) [1109]
inadequate or for large-scale

operations.[1][9]

Experimental Protocols
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Seek medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and wash it before reuse. Seek medical attention
if symptoms occur.[1]
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 Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce
vomiting unless directed by medical personnel. Seek immediate medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

o Evacuate: Evacuate unnecessary personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Personal Protection: Wear appropriate PPE, including a respirator, safety goggles, chemical-
resistant gloves, and a lab coat.[1]

o Containment: For solid spills, carefully sweep up the material to avoid dust formation and
place it in a suitable, labeled container for disposal.[9] For solutions, absorb the spill with an
inert material and place it in a chemical waste container.

e Cleaning: Clean the spill area thoroughly with a suitable solvent and then with soap and
water.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[1]

e Environmental Precautions: Prevent the material from entering drains or waterways.[1][2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, water spray, or dry
chemical.[1]

¢ Unsuitable Extinguishing Media: A solid water stream may be inefficient.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[1]
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Disposal

Chemical waste must be disposed of in accordance with all applicable regulations.
o Classification: Determine if the waste is hazardous.
o Collection: Collect waste in a designated, properly labeled, and sealed container.

» Disposal: Arrange for disposal through a licensed professional waste disposal service.[9] Do

not dispose of it in the sewer system.[2]

Visualization of Workflows and Pathways
Safe Handling Workflow

The following diagram illustrates the key stages for the safe handling of Cholestenone-13C

from receipt to disposal.
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Receipt and Storage

Receive Shipment

Inspect Container
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(-20°C or -80°C)

Handling and Use

Don Appropriate PPE

Weigh in Ventilated Enclosure

Prepare Solution in Fume Hood

Conduct Experiment

Cleanup agd Disposal

Decontaminate Work Area

l

Segregate and Label Waste

l

Dispose via Licensed Service
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Caption: Workflow for the safe handling of Cholestenone-13C.
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Emergency Response for Exposure or Spill

This flowchart outlines the decision-making process in the event of an accidental exposure or
spill.

Personnel Exposure

Type of Exposure?

Material Spill

ngestion No Yes

Wash with Soap and Water
(15 mins)

Flush with Water
(15 mins)

Move to Fresh Air

Rinse Mouth, Do NOT Induce Vomiting

| Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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